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Compound of Interest

Compound Name: Potassium Phosphate, Dibasic

Cat. No.: B151320 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation of a 1 Molar (1M) stock solution

of potassium phosphate dibasic (K₂HPO₄). This solution is a fundamental reagent in many

biological and chemical laboratories, frequently used in the formulation of buffer systems, as a

nutrient source in culture media, and as a component in various biochemical assays.[1][2][3][4]

Quantitative Data Summary
Potassium phosphate dibasic can be supplied in anhydrous or hydrated forms. It is critical to

use the correct molecular weight corresponding to the specific form of the chemical indicated

on the reagent bottle.

Property
Potassium Phosphate
Dibasic (Anhydrous)

Potassium Phosphate
Dibasic (Trihydrate)

Chemical Formula K₂HPO₄ K₂HPO₄ · 3H₂O

Molar Mass 174.18 g/mol [1][3] 228.22 g/mol [5][6]

Mass Required for 1L of 1M

Solution
174.18 g 228.22 g

Solubility in Water
Highly soluble; ~167 g in 100

mL at 20°C[2][7]
Soluble
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Experimental Protocol
This protocol outlines the steps to prepare 1 liter of a 1M K₂HPO₄ stock solution.

2.1 Materials and Equipment

Potassium phosphate dibasic (K₂HPO₄), anhydrous or trihydrate

Deionized (DI) or distilled (dH₂O) water

Analytical balance

Weighing paper or boat

1000 mL beaker

1000 mL volumetric flask, Class A

Magnetic stirrer and stir bar

Spatula

Wash bottle with DI or dH₂O

Sterile storage bottle with a screw cap

Personal Protective Equipment (PPE): Safety goggles, lab coat, and gloves

2.2 Step-by-Step Procedure

Identify the Reagent Form: Check the label on your potassium phosphate dibasic container

to confirm if it is the anhydrous (K₂HPO₄) or trihydrate (K₂HPO₄ · 3H₂O) form. This is crucial

for using the correct molecular weight in your calculation.

Calculate the Required Mass:

For anhydrous K₂HPO₄, weigh out 174.18 g.

For trihydrate K₂HPO₄ · 3H₂O, weigh out 228.22 g.
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Dissolve the Salt:

Pour approximately 800 mL of DI water into the 1000 mL beaker.

Place the magnetic stir bar in the beaker and set it on the magnetic stirrer at a medium

speed.

Carefully add the weighed K₂HPO₄ powder to the water.

Allow the solution to stir until the salt is completely dissolved. Potassium phosphate

dibasic is freely soluble in water, so this should not take long.[1]

Adjust to Final Volume:

Once dissolved, carefully transfer the solution from the beaker into the 1000 mL volumetric

flask.

Rinse the beaker with a small amount of DI water and add the rinsewater to the volumetric

flask to ensure a complete transfer of the solute.

Continue to add DI water to the volumetric flask until the bottom of the meniscus reaches

the 1000 mL calibration mark. Use a wash bottle or pipette for precision in the final

additions.

Homogenize the Solution:

Cap the volumetric flask securely and invert it 15-20 times to ensure the solution is

thoroughly mixed and has a uniform concentration.

Storage:

Transfer the final 1M K₂HPO₄ solution into a clearly labeled, sterile storage bottle.

The label should include the name of the solution (1M Potassium Phosphate Dibasic), the

date of preparation, and your initials.

Store the solution in a tightly sealed container at room temperature (15-30°C).[3]
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Workflow Visualization
The following diagram illustrates the key steps in the preparation of the stock solution.

Start

1. Weigh Correct Mass
of K₂HPO₄

2. Dissolve in ~800 mL
of dH₂O

3. Transfer to 1L
Volumetric Flask

4. Add dH₂O to
1L Mark (QS)

5. Cap and Invert
to Mix Thoroughly

6. Transfer to Labeled
Storage Bottle

End
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Caption: Workflow for preparing 1M K₂HPO₄ stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b151320?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

